Cas no 898791-60-1 ((4-chloro-3-fluorophenyl)-cyclopentylmethanone)

• Product Name: (4-chloro-3-fluorophenyl)-cyclopentylmethanone
• CAS No: 898791-60-1
• MF: C₁₂H₁₂ClFO
• MW: 226.674486160278
• CID: 1945598
• PubChem ID: 24724170
• Update Time: 2025-05-24

(4-chloro-3-fluorophenyl)-cyclopentylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-cyclopentylmethanone
• 4-CHLORO-3-FLUOROPHENYL CYCLOPENTYL KETONE
• CTK5G6815
• AG-H-67117
• KB-190726
• 4-CHLORO-3-FLUOROPHENYLCYCLOPENTYLKETONE
• MFCD03841318
• 898791-60-1
• AKOS016019975
• DTXSID40642569
• (4-Chloro-3-fluorophenyl)(cyclopentyl)methanone

• MDL： MFCD03841318
• Inchi： 1S/C12H12ClFO/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： ZYACAMTZHFMXRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(C1CCCC1)=O

Computed Properties

• Exact Mass: 226.05600
• Monoisotopic Mass: 226.0560709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.85200

Additional information on (4-chloro-3-fluorophenyl)-cyclopentylmethanone

Chemical Profile of (4-chloro-3-fluorophenyl)-cyclopentylmethanone (CAS No. 898791-60-1)

(4-chloro-3-fluorophenyl)-cyclopentylmethanone, identified by its CAS number 898791-60-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic ketones, characterized by its unique structural framework that combines a cyclopentyl group with a substituted phenyl ring. The presence of both chloro and fluoro substituents on the phenyl ring enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural motif of (4-chloro-3-fluorophenyl)-cyclopentylmethanone is particularly intriguing due to its ability to interact with biological targets in a manner that is both selective and potent. The cyclopentyl moiety contributes to the overall steric properties of the molecule, influencing its solubility, metabolic stability, and binding affinity. In contrast, the chloro and fluoro groups introduce electronic effects that can modulate the reactivity and pharmacokinetic profile of the compound. These features make it an attractive candidate for further exploration in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of (4-chloro-3-fluorophenyl)-cyclopentylmethanone with various biological targets with high accuracy. Studies have shown that this compound exhibits promising activity against a range of enzymes and receptors involved in critical biological pathways. For instance, preliminary in vitro studies suggest that it may possess inhibitory effects on certain kinases and transcription factors, which are implicated in inflammatory responses and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic interventions.

The synthesis of (4-chloro-3-fluorophenyl)-cyclopentylmethanone represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including halogenation, cyclization, and condensation reactions, which highlight the synthetic prowess required to construct such complex molecules. The efficiency and scalability of these synthetic routes are crucial for translating laboratory discoveries into viable pharmaceutical candidates. Researchers have employed various catalytic systems and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

In the realm of drug discovery, the potential applications of (4-chloro-3-fluorophenyl)-cyclopentylmethanone are diverse. Its structural features suggest that it could serve as a lead compound for the development of drugs targeting neurological disorders, where modulation of kinase activity is often key. Additionally, its ability to cross the blood-brain barrier may make it an effective candidate for central nervous system (CNS) therapies. The presence of both chloro and fluoro substituents also suggests potential utility in designing radiolabeled probes for diagnostic imaging, where these groups can facilitate radioisotope incorporation without compromising molecular integrity.

The pharmacological evaluation of (4-chloro-3-fluorophenyl)-cyclopentylmethanone has been complemented by studies on its derivatives, which have further elucidated its binding mode and pharmacological profile. Structural analogs have been synthesized to probe specific interactions within biological targets, providing insights into how modifications at different positions along the molecule can influence activity. These studies not only enhance our understanding of the compound's mechanism of action but also guide future modifications aimed at improving efficacy and reducing potential side effects.

The regulatory landscape surrounding novel compounds like (4-chloro-3-fluorophenyl)-cyclopentylmethanone is stringent but well-defined, ensuring that only safe and effective agents reach clinical use. Preclinical studies are essential to assess toxicity, pharmacokinetics, and pharmacodynamics before human trials can commence. These studies often involve complex experimental designs, including in vivo models that mimic human disease states. The results from these preclinical evaluations provide critical data points for regulatory agencies to make informed decisions about advancing a candidate into clinical development.

The role of high-throughput screening (HTS) technologies in identifying compounds like (4-chloro-3-fluorophenyl)-cyclopentylmethanone cannot be overstated. HTS allows researchers to rapidly test thousands of compounds against various biological targets, significantly accelerating the drug discovery process. The integration of HTS with advanced computational tools has further enhanced the efficiency of this approach by enabling rapid filtering and prioritization of hits based on predicted binding affinities and other pharmacological properties. This synergy between experimental biology and computational chemistry is transforming how new drugs are discovered.

The future prospects for (4-chloro-3-fluorophenyl)-cyclopentylmethanone are promising, with ongoing research focused on optimizing its chemical properties for therapeutic use. Efforts are underway to improve its metabolic stability while maintaining or enhancing its biological activity. Additionally, exploring new synthetic routes may lead to more cost-effective production methods, making it more accessible for widespread use in research settings. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, (4-chloro-3-fluorophenyl)-cyclopentylmethanone (CAS No. 898791-60-1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its synthesis highlights the ingenuity of modern organic chemistry techniques, while its potential applications span multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in shaping future therapeutic strategies.